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Compound of Interest

Compound Name: 6-Bromo-3-hydroxypicolinic acid

Cat. No.: B1343913

An In-depth Technical Guide to the Commercial Sourcing and Quality Control of 6-Bromo-3-
hydroxypicolinic Acid

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of sourcing and implementing quality control for 6-Bromo-3-
hydroxypicolinic acid. As a critical starting material and intermediate in the synthesis of
various pharmaceutical compounds, ensuring its quality and consistency is paramount to the
success of research and development endeavors.

Introduction to 6-Bromo-3-hydroxypicolinic Acid

6-Bromo-3-hydroxypicolinic acid is a substituted picolinic acid derivative. Its chemical
structure, featuring a bromine atom and a hydroxyl group on the pyridine ring, makes it a
versatile building block in organic synthesis. The presence of these functional groups allows for
a variety of chemical transformations, rendering it a valuable precursor in the development of
novel therapeutics.

Chemical Properties:
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Property Value
Molecular Formula C6H4BrNO3
Molecular Weight 218.01 g/mol

123456-78-9 (Example CAS, will be updated

CAS Number )

with real data)
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO and methanol

Commercial Suppliers and Considerations for
Sourcing

The selection of a reliable commercial supplier for 6-Bromo-3-hydroxypicolinic acid is a
critical first step in any research or development project. The purity and consistency of this
starting material can significantly impact the outcome of subsequent synthetic steps and the
overall quality of the final compound.

Key Supplier Vetting Workflow:

The following diagram outlines a systematic approach to qualifying a new supplier for 6-

Bromo-3-hydroxypicolinic acid:
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Supplier Qualification Workflow

Identify Potential Suppliers

Request Technical Documentation
(CoA, SDS, Spec Sheet)

A

[ Evaluate Documentation for Completeness and Adherence to Standards j

Documentation Acceptable

Request and Qualify a Sample

Perform In-House QC Testing Docpimentation Unacceptable

Compare Results to Supplier CoA

Results Concprdant Resylts Discrepant

Approve Supplier and Establish Supply Agreement Reject Supplier and Document Reasons

S

Click to download full resolution via product page

Caption: A workflow for qualifying commercial suppliers of 6-Bromo-3-hydroxypicolinic acid.
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Prominent Commercial Suppliers:

A number of reputable chemical suppliers offer 6-Bromo-3-hydroxypicolinic acid. The
following table provides a comparison of several key suppliers, though availability and
specifications are subject to change. It is crucial to contact the suppliers directly for the most
current information.

. . . Available
Supplier Purity (Typical) . Notes
Quantities

A well-established

supplier with
Sigma-Aldrich (Merck) =97% 19,59,25¢g extensive technical

documentation

available online.

Offers a range of
Thermo Fisher purity grades suitable
— 298% 19,590,109 .
Scientific for various research

needs.

Provides detailed
analytical data,

TCI Chemicals >98% (HPLC) 19,59,25¢g including HPLC and
NMR, with their

products.

A supplier primarily
Santa Cruz focused on the life
) =98% 19,549 ]
Biotechnology sciences research

market.

In-depth Technical Guide: Quality Control of
Incoming Material

Upon receipt of 6-Bromo-3-hydroxypicolinic acid from a commercial supplier, it is imperative
to perform in-house quality control (QC) testing to verify its identity, purity, and overall quality.
This section provides a detailed protocol for the QC of this material.
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3.1. Visual Inspection and Physical Properties

» Objective: To confirm the material's appearance and basic physical properties match the
supplier's specifications.

e Procedure:
o Visually inspect the material for color, form (e.g., crystalline powder), and homogeneity.
o Note any discrepancies from the expected off-white to pale yellow solid.
o If required, perform a melting point analysis and compare it to the literature value.

3.2. Identity Confirmation by *H NMR Spectroscopy

o Objective: To confirm the chemical structure of 6-Bromo-3-hydroxypicolinic acid.

e Protocol:

o Prepare a sample by dissolving approximately 5-10 mg of the material in a suitable
deuterated solvent (e.g., DMSO-ds).

o Acquire a *H NMR spectrum on a 400 MHz or higher spectrometer.

o Process the spectrum and compare the chemical shifts, multiplicities, and integration of
the peaks to a reference spectrum or theoretical values.

3.3. Purity Assessment by High-Performance Liquid Chromatography (HPLC)
o Objective: To determine the purity of the material and identify any potential impurities.

e HPLC Method:

[e]

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

Mobile Phase: A gradient of water with 0.1% trifluoroacetic acid (TFA) and acetonitrile with
0.1% TFA.

(¢]

Flow Rate: 1.0 mL/min.

o
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o Detection: UV at 254 nm.

o Injection Volume: 10 pL.

e Procedure:

o Prepare a standard solution of 6-Bromo-3-hydroxypicolinic acid of known
concentration.

o Prepare a sample solution of the received material at the same concentration.
o Inject the standard and sample solutions into the HPLC system.

o Analyze the resulting chromatograms to determine the peak area of the main component
and any impurities.

o Calculate the purity of the sample based on the relative peak areas.

Analytical Workflow for Purity Determination:
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HPLC Purity Analysis Workflow
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Caption: A typical workflow for determining the purity of 6-Bromo-3-hydroxypicolinic acid by
HPLC.

Storage and Handling

Proper storage and handling of 6-Bromo-3-hydroxypicolinic acid are essential to maintain its
stability and integrity.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect
from light and moisture. For long-term storage, refrigeration is recommended.

¢ Handling: Use appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Handle in a fume hood to avoid inhalation of dust.

Applications in Research and Drug Development

6-Bromo-3-hydroxypicolinic acid serves as a key intermediate in the synthesis of a variety of
biologically active molecules. Its utility stems from the ability to selectively functionalize the
pyridine ring at multiple positions. It has been utilized in the development of inhibitors for
various enzymes and receptors, making it a compound of significant interest in medicinal
chemistry.

Conclusion

The successful use of 6-Bromo-3-hydroxypicolinic acid in research and drug development is
highly dependent on the quality of the starting material. By implementing a robust supplier
qualification process and conducting thorough in-house quality control, researchers can ensure
the reliability and reproducibility of their results. This guide provides a framework for achieving
these goals, empowering scientists to proceed with confidence in their synthetic endeavors.

« To cite this document: BenchChem. [commercial suppliers of 6-Bromo-3-hydroxypicolinic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343913#commercial-suppliers-of-6-bromo-3-
hydroxypicolinic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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